N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-3-methylbenzenesulfonamide

• IUPAC Name: N-[2-[[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]-3-methylbenzenesulfonamide
• InChI: InChI=1S/C18H22N6O2S/c1-13-5-4-6-16(9-13)27(25,26)23-8-7-19-17-10-18(21-11-20-17)24-12-22-14(2)15(24)3/h4-6,9-12,23H,7-8H2,1-3H3,(H,19,20,21)
• InChI Key: JQZUBUIOIIRDHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NCCNC2=CC(=NC=N2)N3C=NC(=C3C)C
• Molecular Formula: C18H22N6O2S
• Molecular Weight: 386.5 g/mol

Description

The compound “N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-3-methylbenzenesulfonamide” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is a key component in many functional molecules used in a variety of applications.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been a topic of significant research. Recent advances have focused on the regiocontrolled synthesis of substituted imidazoles. The synthesis of this specific compound might involve complex organic reactions, including the formation of bonds during the construction of the imidazole.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple functional groups. The imidazole ring is a key structural feature, which contains two nitrogen atoms, one of which bears a hydrogen atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and could involve multiple steps. The reactions might involve the formation and breaking of bonds in the imidazole ring and other functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The properties of this specific compound would likely be influenced by the other functional groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Imidazole derivatives have been shown to have a broad range of biological activities, including antibacterial, antitumor, and antiviral activities.

Future Directions

The future directions for research on this compound could include further exploration of its synthesis and potential applications. Given the wide range of activities associated with imidazole derivatives, this compound could have potential uses in various fields, including pharmaceuticals and agrochemicals.